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Compound of Interest

Compound Name: Ceftiofur Thiolactone

Cat. No.: B15126552 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
Ceftiofur Thiolactone is a key metabolite of the third-generation cephalosporin antibiotic,

Ceftiofur.[1][2] Ceftiofur is widely used in veterinary medicine to treat bacterial infections in

cattle and swine.[2] The presence of Ceftiofur and its metabolites, including Ceftiofur
Thiolactone, in animal-derived food products is a significant concern for regulatory bodies,

necessitating the use of high-purity reference standards for accurate monitoring. This technical

guide provides a comprehensive overview of the Ceftiofur Thiolactone reference standard, its

chemical properties, metabolic formation, and its application in analytical methodologies. This

document also details its immunomodulatory effects through interactions with cellular signaling

pathways.

Chemical and Physical Properties
Ceftiofur Thiolactone is a crystalline solid.[3] As a reference standard, it is a high-purity

compound used for the precise identification and quantification of Ceftiofur Thiolactone
residues in various matrices.[4]
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Property Value Reference

CAS Number 120882-23-7 [4][5][6]

Molecular Formula C₁₄H₁₃N₅O₄S₃ [4][5][6]

Molecular Weight 411.5 g/mol [4][6]

IUPAC Name

(2Z)-2-(2-amino-1,3-thiazol-4-

yl)-N-[(4R,5R)-3,11-dioxo-6,10-

dithia-2-

azatricyclo[6.3.0.0²,⁵]undec-

1(8)-en-4-yl]-2-

(methoxyimino)acetamide

[5]

Appearance Crystalline solid [3]

Solubility

Soluble in DMSO and DMF.

Sparingly soluble in aqueous

buffers.

[3][5]

Storage 2-8°C [6]

Metabolic Pathway and Formation
Ceftiofur is rapidly metabolized in animals to desfuroylceftiofur, which retains antimicrobial

activity.[2][7] Under acidic conditions, desfuroylceftiofur can be converted to Ceftiofur
Thiolactone.[8] The stability of Ceftiofur is pH and temperature-dependent, with degradation

being more rapid at higher pH and temperatures.[8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8348739/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8348739/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8348739/
https://www.selleckchem.com/products/Ceftiofur-hydrochloride.html
https://www.allmpus.com/ceftiofur
https://pubmed.ncbi.nlm.nih.gov/8844576/
https://pubmed.ncbi.nlm.nih.gov/8844576/
https://www.researchgate.net/publication/330022062_Stability_studies_of_ceftiofur_sodium_in_aqueous_solutions_and_in_the_solid_phase
https://pubmed.ncbi.nlm.nih.gov/10344624/
https://pubmed.ncbi.nlm.nih.gov/10344624/
https://www.benchchem.com/product/b15126552#ceftiofur-thiolactone-reference-standard-for-research
https://www.benchchem.com/product/b15126552#ceftiofur-thiolactone-reference-standard-for-research
https://www.benchchem.com/product/b15126552#ceftiofur-thiolactone-reference-standard-for-research
https://www.benchchem.com/product/b15126552#ceftiofur-thiolactone-reference-standard-for-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15126552?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15126552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

